Cas no 618067-86-0 (3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI))
618067-86-0 structure
Product Name:3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI)
CAS No:618067-86-0
MF:C7H15NO
MW:129.200102090836
CID:1020810
PubChem ID:11309522
Update Time:2025-04-20
3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI)
- I0430
- 1-Isopropyl-3-pyrrolidinol
- 618067-86-0
- F14624
- AS-47608
- AKOS009159193
- DTXSID00461839
- MYFPIRLHESHOGR-UHFFFAOYSA-N
- SCHEMBL105168
- A872829
- 1-propan-2-ylpyrrolidin-3-ol
- 929193-82-8
- MFCD00191525
- (3r)-1-isopropylpyrrolidin-3-ol
- (3S)-1-ISOPROPYLPYRROLIDIN-3-OL
- 1-Isopropyl-3-hydroxypyrrolidine
- 1-isopropylpyrrolidin-3-ol
- 42729-56-6
- CS-0205285
-
- Inchi: 1S/C7H15NO/c1-6(2)8-4-3-7(9)5-8/h6-7,9H,3-5H2,1-2H3
- InChI Key: MYFPIRLHESHOGR-UHFFFAOYSA-N
- SMILES: OC1CCN(C(C)C)C1
Computed Properties
- Exact Mass: 129.115
- Monoisotopic Mass: 129.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5A^2
- XLogP3: 0.6
3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
618067-86-0 (3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI)) Related Products
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